Unii-BU600CO0BM

• Molecular Formula: C16H22N6O4S
• Molecular Weight: 394.5 g/mol
• IUPAC Name: (4S)-3-[(2S)-3-(1H-imidazol-5-yl)-2-[[(2S)-6-oxopiperidine-2-carbonyl]amino]propanoyl]-1,3-thiazolidine-4-carboxamide
• InChI: InChI=1S/C16H22N6O4S/c17-14(24)12-6-27-8-22(12)16(26)11(4-9-5-18-7-19-9)21-15(25)10-2-1-3-13(23)20-10/h5,7,10-12H,1-4,6,8H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25)/t10-,11-,12+/m0/s1
• InChI Key: OGUDACTYCTVDNZ-SDDRHHMPSA-N
• Isomeric SMILES: C1C[C@H](NC(=O)C1)C(=O)N[C@@H](CC2=CN=CN2)C(=O)N3CSC[C@@H]3C(=O)N
• SMILES: C1CC(NC(=O)C1)C(=O)NC(CC2=CN=CN2)C(=O)N3CSCC3C(=O)N
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• synonyms: (2S)-N-((2S)-1-((4S)-4-Carbamoyl-1,3-thiazolidin-3-yl)-3-(1H-imidazol-5-yl)-1-oxo-2-propanyl)-6-oxo-2-piperidinecarboxamide; MK 771; MK 771, (2S-(2R*(1R*(S*))))-isomer; MK 771, (2S-(2R*(R*(R*))))-isomer; MK-771; pyro(l-alpha-aminoadipyl)-L-histidyl-L-thiazolidine-4-carboxamide; pyro-2-aminoadipylhistidylthiazolidine-4-carboxyamide; pyro-Aad-His-Tzl-NH2
• CAS No.: 66537-55-1

Description

MK-771 is a therapeutic agent and an analog of the Thyrotropin Releasing Hormone. Thyrotropin Releasing Hormone and its analogs may be useful in combating some of the withdrawal symptoms in opiate-dependent subjects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MK-771 involves the attachment of a hexaprenyl chain to a monoprenyl derivative of menadiol following a “1 + 6” synthetic strategy. This process involves generating a sulfonyl carbanion in situ from the protected monoprenyl menadiol, which is then reacted with hexaprenyl halide in an alkylation reaction .

Industrial Production Methods

Industrial production of MK-771 is typically carried out through customized synthesis. This involves a strong synthesis team with excellent synthesis technology and capabilities. due to various objective factors, there is a low probability that the synthesis will not be successful .

Chemical Reactions Analysis

Types of Reactions

MK-771 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce ketones or aldehydes, while reduction reactions may produce alcohols .

Scientific Research Applications

MK-771 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its effects on neurotransmitter systems and its potential therapeutic applications.

Medicine: Investigated for its potential use in treating withdrawal symptoms in opiate-dependent subjects and its effects on central noradrenergic mechanisms

Industry: Used in the development of new therapeutic agents and as a model compound for studying the effects of Thyrotropin Releasing Hormone analogs.

Mechanism of Action

MK-771 exerts its effects by interacting with central noradrenergic mechanisms. It enhances the depletion of brain norepinephrine induced by α-methyl-p-tyrosine, indicating that it may affect central noradrenergic mechanisms. The exact mechanism of its effect on noradrenergic systems is not fully understood, but it is believed to involve an interaction with another neurotransmitter system that influences noradrenergic function .

Comparison with Similar Compounds

Similar Compounds

DN-1417: Another Thyrotropin Releasing Hormone analog studied for its effects on morphine abstinence syndrome.

MK-677: A compound similar to MK-771, used for its growth hormone-releasing properties.

Uniqueness

MK-771 is unique in its specific interaction with central noradrenergic mechanisms and its potential therapeutic applications in treating withdrawal symptoms in opiate-dependent subjects. Its ability to enhance the depletion of brain norepinephrine sets it apart from other similar compounds .